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Compound of Interest

Compound Name: viFSP1

Cat. No.: B12192569 Get Quote

Essential Safety and Handling Guide for viFSP1
This document provides essential safety and logistical information for the handling of viFSP1, a

species-independent inhibitor of Ferroptosis Suppressor Protein 1 (FSP1).[1][2] Given that all

chemicals may pose unknown hazards, this guide emphasizes a cautious approach to handling

viFSP1, treating it as a potentially hazardous substance.[3] This protocol is designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

Hazard Identification and Assessment
While the Safety Data Sheet (SDS) for viFSP1 does not classify it as a hazardous substance

under the Globally Harmonized System (GHS), it is prudent to handle it with care due to the

limited toxicological data available.[3] For context, the SDS for a similar compound, iFSP1,

indicates potential hazards including acute toxicity (oral, dermal, inhalation), skin irritation, and

serious eye irritation.[4] Therefore, a conservative approach to personal protective equipment

(PPE) and handling is recommended.

Summary of Available Safety Data:
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Parameter viFSP1
iFSP1 (for cautionary
reference)

GHS Classification Not classified as hazardous[3]

Acute toxicity, oral (Category

4)[4] Acute toxicity, dermal

(Category 4)[4] Skin

corrosion/irritation (Category 2)

[4] Serious eye damage/eye

irritation (Category 2A)[4]

Acute toxicity, inhalation

(Category 4)[4] Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)[4]

Signal Word None[3] Warning[4]

Hazard Statements None[3]

H302: Harmful if swallowed[4]

H312: Harmful in contact with

skin[4] H315: Causes skin

irritation[4] H319: Causes

serious eye irritation[4] H332:

Harmful if inhaled[4] H335:

May cause respiratory

irritation[4]

NFPA Ratings
Health: 0, Fire: 0, Reactivity:

0[3]
Not provided

HMIS-Ratings
Health: 0, Fire: 0, Reactivity:

0[3]
Not provided

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following PPE is

mandatory when handling viFSP1 in solid or solution form.
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PPE Category Specification Rationale

Hand Protection Double nitrile gloves[5]

To protect against skin contact

and absorption. Change

gloves immediately if

contaminated.

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical splash

goggles[6][7]

To protect eyes from splashes

of solutions or contact with the

solid compound.

Body Protection
A fully buttoned laboratory

coat[5]

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.[6]

A fume hood provides

adequate ventilation. If work

outside a hood is unavoidable,

a risk assessment should be

performed to determine if a

respirator is necessary.[8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for safely handling viFSP1 from receipt to disposal.

3.1. Receiving and Storage

Inspect: Upon receipt, visually inspect the external packaging for any signs of damage.[5]

Don PPE: Before opening the package, put on a lab coat, safety glasses, and single nitrile

gloves.[5]

Unpack: Open the shipping container in a designated area, preferably within a chemical

fume hood.[5]

Verify: Confirm that the compound name and CAS number (951945-67-8) on the vial match

the order.[1]
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Storage: Store viFSP1 in a cool, dry, and well-ventilated area, away from incompatible

materials.[6][9] The product insert may recommend specific storage temperatures (e.g.,

-20°C).

3.2. Preparation of Stock Solutions

All procedures should be performed in a certified chemical fume hood.

Gather Materials: Assemble all necessary items, including the viFSP1 vial, appropriate

solvent (e.g., Acetonitrile, Chloroform[1]), pipettes, and sterile tubes.

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[5]

Calculations: Determine the required mass of viFSP1 and the volume of solvent needed to

achieve the desired stock concentration.

Weighing: If weighing the solid, do so within the chemical fume hood on a tared weigh paper

or in a suitable container.

Dissolving: Add the solvent to the vial containing the solid viFSP1. Cap the vial and vortex or

sonicate as needed to ensure complete dissolution.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

3.3. Experimental Use

Work in a Designated Area: Conduct all experiments involving viFSP1 in a designated area,

such as a specific chemical fume hood.

Prevent Contamination: Use dedicated equipment (pipettes, tips, etc.) when handling

viFSP1 solutions.

Avoid Aerosol Generation: When transferring solutions, dispense the liquid gently against the

wall of the receiving vessel to avoid splashing and aerosol formation.

Disposal Plan
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4.1. Waste Segregation and Collection

Solid Waste:

Contaminated PPE: Collect used gloves, disposable lab coats, and other contaminated

items in a designated hazardous waste bag.[5]

Empty Vials: Triple rinse the original vial with a suitable solvent. Collect the rinsate as

liquid chemical waste. Deface the label and dispose of the empty vial in a container for

glass waste.[10]

Liquid Waste:

Aqueous Solutions: Collect all aqueous waste containing viFSP1 in a clearly labeled

hazardous waste container.

Organic Solutions: Collect all organic solvent waste containing viFSP1 in a separate,

compatible, and clearly labeled hazardous waste container.

Do not dispose of viFSP1 solutions down the drain.[11][12]

4.2. Waste Disposal

All waste must be disposed of through the institution's environmental health and safety

(EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[13]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling viFSP1.
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viFSP1 Handling and Disposal Workflow

Preparation

Experimentation

Disposal

Receive & Inspect Package

Store in Designated Area

Prepare Stock Solution in Fume Hood

Conduct Experiment in Designated Area
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Dispose via EHS
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Caption: Workflow for handling viFSP1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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